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Compound of Interest

Compound Name: Solvent Orange 62

Cat. No.: B15287730

Get Quote

This guide provides a comprehensive overview of the health and safety data for Solvent
Orange 62, tailored for researchers, scientists, and professionals in drug development. The

information is compiled from various safety data sheets and chemical suppliers.
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Identifier Value

Product Name Solvent Orange 62

CAS Number 52256-37-8[1][2][3][4][5]

C.I. No. 12714

EINECS No. 257-789-1

Molecular Formula C16H13N5O4 or C32H23CrN10O8

Molecular Weight 339.31 g/mol or 727.59 g/mol

Chemical Class Metal Complex Solvent Dye

Synonyms

Bricosol Orange K2RV, Bright Orange 3RRG,

Complesol Orange 6209, Metaplex Orange R,

Orgalon Orange 209, Rathipon Orange R,

Rosafast Orange M2R, Savinyl Orange RLSE,

Valifast Orange 3209

Physical and Chemical Properties
Property Value

Appearance Reddish-orange to dark orange powder

Odor Odorless

Melting Point 169 °C or 220 °C

Decomposition Point Above 280 °C

Water Solubility Insoluble

pH of 1% solution 8.10

Moisture Content ≤ 3.0%

Solubility Data
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Solvent Solubility (g/L)

Alcohol 100

1-methoxy-2-propanol 200

N-propanol 50

2-ethoxyethanol 300

Methyl Ethyl Ketone (MEK) 300 - 500

Ethyl Acetate 50

Toluene 50

Butyl Cellosolve 300

Acetone 150

Diacetone Alcohol > 400

Hazard Identification and Classification
Emergency Overview: Orange powder that is harmful if swallowed and may cause irritation to

the eyes, skin, and respiratory tract. Possible risks of irreversible effects.

GHS Classification: While a consensus GHS classification is not available across all sources, it

is considered hazardous by the OSHA Hazard Communication Standard (29 CFR 1910.1200).

Potential Health Effects:

Eye Contact: May cause irritation and inflammation.

Skin Contact: Prolonged or repeated contact may cause skin irritation. It may also cause an

allergic skin reaction.

Ingestion: Harmful if swallowed. May cause gastrointestinal irritation with nausea, vomiting,

and diarrhea.

Inhalation: May cause irritation of the respiratory tract.
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Chronic Toxicity: May cause adverse effects on the bone marrow, blood-forming system, and

liver. Target Organs: Blood, Eyes, Respiratory system, Kidney, Liver, Lungs, Skin.

Toxicological Data
Endpoint Result Species

Acute Oral Toxicity (LD50) 8200 mg/kg Rat

Carcinogenicity

Not classifiable as a human

carcinogen (IARC Group 3).

Not listed by ACGIH, NIOSH,

NTP, or OSHA.

N/A

Mutagenicity

Mutagenicity data has been

reported, but specific details

are not provided in the

reviewed datasheets.

N/A

Note: A significant portion of the mixture consists of ingredient(s) of unknown acute toxicity.

Experimental Protocols
Detailed experimental protocols for the toxicological endpoints are not available in the reviewed

safety data sheets. The provided LD50 value is from a standard acute oral toxicity study in rats.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid

immediately.

Skin Contact
Flush skin with plenty of soap and water. Get

medical aid if irritation develops or persists.

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Get medical

aid immediately.

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid immediately.

Handling and Personal Protection
Engineering Controls: Use process enclosures, local exhaust ventilation, or other engineering

controls to manage airborne levels. An eyewash facility and a safety shower should be

available.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.

Body Protection: Wear appropriate protective clothing to minimize contact with skin.

Respiratory Protection: Wear an approved respirator when necessary, especially if exposure

limits are exceeded or irritation is experienced.

Handling Procedures:
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Wash thoroughly after handling.

Remove contaminated clothing and wash before reuse.

Use with adequate ventilation.

Minimize dust generation and accumulation.

Avoid contact with eyes, skin, and clothing.

Avoid ingestion and inhalation.
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Personal Protective Equipment (PPE) for Handling Solvent Orange 62

Safe Handling Workflow

Chemical Safety Goggles Protective GlovesProtective Clothing Approved Respirator
(if needed)

Don all required PPE

Start Handling
Solvent Orange 62

Assess Ventilation
& Potential for Dust

Is ventilation inadequate
or dust high?

Perform Work

Remove PPE Carefully

Wash Hands Thoroughly

End of Process

Click to download full resolution via product page

Personal Protective Equipment and Safe Handling Workflow.
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Stability and Reactivity
Parameter Description

Chemical Stability
Stable under normal temperatures and

pressures.

Conditions to Avoid

Incompatible materials, excess heat, strong

oxidants, extremes of temperature, and direct

sunlight.

Incompatible Materials Strong oxidizing agents, strong reducing agents.

Hazardous Decomposition Products
Irritating and toxic fumes and gases, including

carbon oxides and nitrogen oxides (NOx).

Hazardous Polymerization Will not occur.

Accidental Release Measures
Personal Precautions:

Ensure adequate ventilation.

Use personal protective equipment as required.

Avoid creating dust.

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.

Methods for Cleaning Up:

Vacuum or sweep up material and place it into a suitable disposal container.

Cover powder spill with a plastic sheet or tarp to minimize spreading.

Clean the contaminated surface thoroughly.
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Cleanup Procedure

Spill of Solvent Orange 62 Occurs

Evacuate Unnecessary Personnel

Ensure Adequate Ventilation

Wear Full PPE
(Goggles, Gloves, Clothing, Respirator)

Contain Spill
(Prevent further leakage)

Clean up Spill

Cover with plastic to minimize dust

Place in Suitable
Disposal Container

Decontaminate Spill Area

Spill Response Complete

Sweep or vacuum material

Click to download full resolution via product page

Workflow for Responding to a Spill of Solvent Orange 62.
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Storage and Disposal
Storage:

Preserve in tight and light-resistant containers.

Store in a cool, dry, well-ventilated place.

Keep containers tightly closed.

Disposal:

Disposal should be in accordance with applicable regional, national, and local laws and

regulations.

Waste generators must consult state and local hazardous waste regulations to ensure

complete and accurate classification.

Ecological Information
Ecotoxicity: May cause long-lasting harmful effects to aquatic life. 100% of the mixture consists

of components of unknown hazards to the aquatic environment. LC50 (Fish): 1150 mg/L (Note:

This value is from one source, while others state ecotoxicity is unknown). Persistence and

Degradability: No information available. Bioaccumulation: No information available. Mobility: No

information available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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